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Compound of Interest

Compound Name: Monoethyl adipate

Cat. No.: B1234035

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Monoethyl adipate, outlining procedural, step-by-
step guidance to address your operational questions and build a foundation of trust in your
laboratory safety protocols.

While Monoethyl adipate is not classified as a hazardous substance under OSHA's Hazard
Communication Standard (29 CFR 1910.1200), it is crucial to handle it with care to mitigate
potential risks such as skin and eye irritation.[1][2] Adherence to proper personal protective
equipment (PPE) protocols and disposal methods is a cornerstone of responsible chemical
management.

Quantitative Data for Monoethyl Adipate

For quick reference, the following table summarizes key quantitative data for Monoethyl
adipate.
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Property Value

CAS Number 626-86-8

Molecular Formula C8H1404

Melting Point 28-29°C/82.4-84.2 °F[3]
Boiling Point 180 °C / 356 °F[3]

Flash Point > 112 °C / > 233.6 °F[3]
Specific Gravity 0.980 g/mL at 25 °C[4]
Refractive Index 1.439 @ 20.00 °CJ[5]

Operational Plan: Handling Monoethyl Adipate

This section provides a step-by-step protocol for the safe handling of Monoethyl adipate in a
laboratory setting.

Pre-Handling Preparations

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
Monoethyl adipate.[6]

o Ensure Proper Ventilation: Work in a well-ventilated area.[7] A chemical fume hood is
recommended for procedures that may generate vapors or mists.[6]

o Assemble Personal Protective Equipment (PPE): Based on the potential for skin and eye
irritation, the following PPE is mandatory:

o Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[1][7]

o Hand Protection: Use impervious gloves, such as nitrile gloves.[7] Inspect gloves for any
signs of degradation or tears before use.[6]

o Body Protection: A laboratory coat or other protective clothing is required to prevent skin
contact.[7]
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» Prepare Work Area: Ensure the work area is clean and uncluttered. Have spill control
materials, such as an inert absorbent (e.g., vermiculite, sand), readily available.[7]

Handling Procedure

» Dispensing: When transferring Monoethyl adipate, do so carefully to avoid splashing or
creating mists.

e Avoid Inhalation: While respiratory protection is not typically required under normal use,
avoid breathing in any vapors or mists that may be generated.[1]

e Avoid Contact: Prevent contact with skin and eyes.[1] In case of accidental contact, follow
the first-aid measures outlined in the SDS.

e Maintain Good Hygiene: Wash hands thoroughly with soap and water after handling the
chemical.[1]

Post-Handling Procedures

e Secure Container: Tightly close the container of Monoethyl adipate after use.[7]
» Clean Work Area: Decontaminate the work surface with an appropriate cleaning agent.
 Remove and Clean PPE:

o Remove gloves and dispose of them properly.

o Wash reusable PPE, such as safety goggles and lab coats, according to institutional
guidelines.

o Wash hands again after removing PPE.

Disposal Plan: Managing Monoethyl Adipate Waste

Proper disposal of chemical waste is critical for environmental protection and regulatory
compliance.

Waste Collection
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» Designated Waste Container: Collect all waste containing Monoethyl adipate, including
contaminated absorbent materials from spills, in a clearly labeled, sealed, and compatible
container.[7]

o Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name, "Monoethyl adipate”.[7]

e Segregation: Do not mix Monoethyl adipate waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[7]

Storage of Waste

o Storage Location: Store the sealed waste container in a designated hazardous waste
accumulation area. This area should be cool, dry, and well-ventilated.[7]

¢ Incompatible Materials: Keep the waste container away from strong oxidizing agents and
strong acids.[7]

Final Disposal

e Licensed Disposal Company: Arrange for the disposal of the chemical waste through a
licensed hazardous waste disposal company.[7] Incineration is a common disposal method
for similar chemical waste.[7]

o Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,
state, and federal regulations.[7] Do not dispose of Monoethyl adipate down the drain or in
the regular trash.[7]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of the operational and disposal plans for
Monoethyl adipate.
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Workflow for Handling and Disposal of Monoethyl Adipate

Handling Protocol

1. Pre-Handling
- Review SDS
- Ensure Ventilation
- Don PPE
- Prepare Work Area

l

2. Handling
- Careful Dispensing Contain Spill
- Avoid Inhalation & Contact (Inert Absorbent)

- Good Hygiene

;

3. Post-Handling
- Secure Container
- Clean Area
- Clean/Dispose of PPE

Collect Material

Transfer Waste

Dispogal Protocol

-

1. Waste Collection
- Designated Container
- Proper Labeling
- Segregate Waste

:

2. Waste Storage
- Designated Area
- Cool, Dry, Ventilated
- Away from Incompatibles

l

3. Final Disposal
- Licensed Disposal Company
- Regulatory Compliance

Clean Spill Area
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Caption: A flowchart outlining the key steps for safely handling and disposing of Monoethyl
adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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